N-(4-bromo-2-chlorophenyl)-N'-3-isoxazolylurea

• IUPAC Name: 1-(4-bromo-2-chlorophenyl)-3-(1,2-oxazol-3-yl)urea
• InChI: InChI=1S/C10H7BrClN3O2/c11-6-1-2-8(7(12)5-6)13-10(16)14-9-3-4-17-15-9/h1-5H,(H2,13,14,15,16)
• InChI Key: FTIOHUVTIHTJBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)NC(=O)NC2=NOC=C2
• Molecular Formula: C10H7BrClN3O2
• Molecular Weight: 316.54 g/mol

Description

“N-(4-bromo-2-chlorophenyl)acetamide” is a chemical compound with the molecular formula C8H7BrClNO. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “N-(4-bromo-2-chlorophenyl)acetamide” has been confirmed by its physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Physical And Chemical Properties Analysis

“N-(4-bromo-2-chlorophenyl)acetamide” appears as white to cream crystals or powder. It is soluble in hot methanol.

Mechanism of Action

While the mechanism of action for “N-(4-bromo-2-chlorophenyl)-N’-3-isoxazolylurea” is not available, a study on a similar compound showed promising antimicrobial and antiproliferative activities.

Safety and Hazards

The safety data sheet for a similar compound “4’-Bromoacetanilide” indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Future research could focus on the pharmacological activities of newly synthesized derivatives of “N-(4-bromo-2-chlorophenyl)acetamide”. The compounds could be evaluated for their in vitro antimicrobial activity against bacterial and fungal species, and anticancer activity against various cancer cell lines.